Cas no 918514-78-0 (2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine)

2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine structure

918514-78-0 structure

Product Name:2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine

CAS No:918514-78-0

MF:C₈H₅F₃N₂

MW:186.133911848068

MDL:MFCD18258886

CID:1121598

PubChem ID:54579899

Update Time:2024-10-26

2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine
- 2-(trifluoromethyl)-7-azaindole
- 918514-78-0
- SY163938
- CS-0435000
- AT21496
- 2-Trifluoromethyl-1H-pyrrolo[2,3-b]pyridine
- EN300-196609
- MFCD18258886
- SCHEMBL857442
- DTXSID20712350
- SB16248
- AKOS015951485
- MDL： MFCD18258886
- Inchi： 1S/C8H5F3N2/c9-8(10,11)6-4-5-2-1-3-12-7(5)13-6/h1-4H,(H,12,13)
- InChI Key： UXMRGLRMNQNTGP-UHFFFAOYSA-N
- SMILES： FC(C1=CC2=CC=CN=C2N1)(F)F

Computed Properties

Exact Mass: 186.04048265g/mol
Monoisotopic Mass: 186.04048265g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 28.7Å²

Experimental Properties

Density: 1.447±0.06 g/cm3 (20 ºC 760 Torr)

2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T899273-5mg	2-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	918514-78-0		5mg	$ 70.00	2022-06-02
TRC	T899273-10mg	2-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	918514-78-0		10mg	$ 95.00	2022-06-02
TRC	T899273-50mg	2-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	918514-78-0		50mg	$ 365.00	2022-06-02
Chemenu	CM149786-1g	2-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	918514-78-0	95%+	1g	$***	2023-03-31
Matrix Scientific	153595-100mg	2-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine, 95%	918514-78-0	95%	100mg	$444.00	2023-09-07
Matrix Scientific	153595-250mg	2-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine, 95%	918514-78-0	95%	250mg	$648.00	2023-09-07
eNovation Chemicals LLC	Y1101652-100mg	2-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	918514-78-0	97%	100mg	$240	2024-07-21
eNovation Chemicals LLC	Y1101652-250MG	2-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	918514-78-0	97%	250mg	$380	2024-07-21
eNovation Chemicals LLC	Y1101652-500MG	2-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	918514-78-0	97%	500mg	$545	2024-07-21
eNovation Chemicals LLC	Y1101652-1G	2-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	918514-78-0	97%	1g	$830	2024-07-21

2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine Production Method

Production Method 1

2926-29-6

271-63-6

918514-78-0

892414-47-0

Reaction Conditions

1.1 Solvents: Dimethyl sulfoxide ; 24 h, rt
1.2 Reagents: Dichloromethane

Reference

: A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes

Dang-Nguyen, Ashley; Legaspi, Kristine C.; McCarty, Connor T.; Smith, Diane K. ; Gustafson, Jeffrey, Organic Letters, 2023, 25(26), 4898-4902

Production Method 2

271-63-6

37181-39-8

1961266-43-2

918514-78-0

892414-47-0

Reaction Conditions

1.1 Catalysts: 2639739-56-1 Solvents: Dimethyl sulfoxide ; 18 h, rt

Reference

: Solvated Nickel Complexes as Stoichiometric and Catalytic Perfluoroalkylation Agents

Shreiber, Scott T. ; Vicic, David A., Angewandte Chemie, 2021, 60(33), 18162-18167

Production Method 3

271-63-6

37181-39-8

1961266-43-2

918514-78-0

892414-47-0

Reaction Conditions

1.1 Catalysts: Nickel, [hydrotris(1H-pyrazolato-κN1)borato(1-)-κN2,κN2′,κN2′′]tris(trifluoromet… Solvents: Dimethyl sulfoxide ; 24 h, 25 °C

Reference

: Nickel(IV)-Catalyzed C-H Trifluoromethylation of (Hetero)arenes

Meucci, Elizabeth A.; Nguyen, Shay N.; Camasso, Nicole M.; Chong, Eugene ; Ariafard, Alireza ; et al, Journal of the American Chemical Society, 2019, 141(32), 12872-12879

2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine Raw materials

2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine Preparation Products

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